Cas no 521937-35-9 (2-{[(2,6-dioxocyclohexylidene)methyl]amino}-2-phenylacetic acid)

• Product Name: 2-{[(2,6-dioxocyclohexylidene)methyl]amino}-2-phenylacetic acid
• CAS No: 521937-35-9
• CID: 4654591
• Update Time: 2025-05-21

2-{[(2,6-dioxocyclohexylidene)methyl]amino}-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(2,6-dioxocyclohexylidene)methyl]amino}-2-phenylacetic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{[(2,6-dioxocyclohexylidene)methyl]amino}-2-phenylacetic acid

Chemical Compound CAS No 521937-35-9: 2-{[(2,6-Dioxocyclohexylidene)methyl]amino}-2-phenylacetic Acid

The chemical compound with CAS No 521937-35-9, known as 2-{[(2,6-dioxocyclohexylidene)methyl]amino}-2-phenylacetic acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising functional characteristics. Recent studies have highlighted its role in fields such as drug discovery, material science, and environmental chemistry.

The molecular structure of this compound is characterized by a cyclohexane ring with two ketone groups at the 2 and 6 positions, forming a dioxo group. This ring is connected to a methyl group, which is further linked to an amino group. The amino group is attached to a phenylacetic acid moiety, creating a complex yet functional molecule. The presence of the phenyl group introduces aromaticity, enhancing the compound's stability and reactivity in certain chemical environments.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, ensuring high purity and yield. Advanced spectroscopic techniques, such as NMR and IR spectroscopy, have been employed to confirm the molecular structure and functional groups. These studies have provided valuable insights into the compound's electronic properties and intermolecular interactions.

In terms of applications, this compound has shown potential in the pharmaceutical industry. Its unique structure allows for interactions with biological systems, making it a candidate for drug development. For instance, studies have indicated that it may exhibit bioactivity against certain enzymes or receptors, paving the way for its use in therapeutic agents. Additionally, its ability to form stable complexes with metal ions has led to investigations in catalysis and material synthesis.

The environmental impact of this compound has also been a topic of interest. Researchers have examined its biodegradability and toxicity profiles under various conditions. Preliminary findings suggest that it may degrade under specific environmental conditions, reducing its persistence in ecosystems. However, further studies are required to fully understand its environmental fate and potential risks.

From an industrial perspective, the compound's stability and reactivity make it a valuable precursor in organic synthesis. Its ability to undergo various chemical transformations enables its use in the production of more complex molecules with tailored properties. This versatility underscores its importance in both academic research and industrial applications.

In conclusion, CAS No 521937-35-9 represents a promising compound with diverse applications across multiple disciplines. Ongoing research continues to unravel its potential uses while addressing critical aspects such as safety and sustainability. As advancements in synthetic methods and analytical techniques continue to evolve, this compound is poised to play an increasingly significant role in scientific innovation.